Cas no 1309576-06-4 (Ethyl 2-(4-chlorobenzyl)oxazole-4-carboxylate)

• Product Name: Ethyl 2-(4-chlorobenzyl)oxazole-4-carboxylate
• CAS No: 1309576-06-4
• MF: C₁₃H₁₂ClNO₃
• MW: 265.692282676697
• MDL: MFCD27952699
• CID: 1093322
• PubChem ID: 72942668
• Update Time: 2025-05-22

Ethyl 2-(4-chlorobenzyl)oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-chlorobenzyl)oxazole-4-carboxylate
• ethyl 2-[(4-chlorophenyl)methyl]-1,3-oxazole-4-carboxylate
• AC3702
• CS-0444435
• Ethyl2-(4-chlorobenzyl)oxazole-4-carboxylate
• SY058494
• MFCD27952699
• AKOS022188002
• 1309576-06-4

• MDL： MFCD27952699
• Inchi： 1S/C13H12ClNO3/c1-2-17-13(16)11-8-18-12(15-11)7-9-3-5-10(14)6-4-9/h3-6,8H,2,7H2,1H3
• InChI Key： UQZLOEZCCLBFSL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1=NC(C(=O)OCC)=CO1

Computed Properties

• Exact Mass: 265.0505709g/mol
• Monoisotopic Mass: 265.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.3Ų

Ethyl 2-(4-chlorobenzyl)oxazole-4-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on Ethyl 2-(4-chlorobenzyl)oxazole-4-carboxylate

Ethyl 2-(4-chlorobenzyl)oxazole-4-carboxylate: A Comprehensive Overview

Ethyl 2-(4-chlorobenzyl)oxazole-4-carboxylate, with the CAS number 1309576-06-4, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound is characterized by its unique structure, which combines an oxazole ring with a chlorobenzyl group and an ethoxy carbonyl moiety. The oxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, is known for its stability and reactivity, making it a valuable component in various synthetic pathways.

Recent studies have highlighted the potential of Ethyl 2-(4-chlorobenzyl)oxazole-4-carboxylate as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of new drugs targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's ability to act as a building block for more complex structures has been validated through numerous synthetic routes, including nucleophilic aromatic substitution and Michael addition reactions.

One of the most promising applications of Ethyl 2-(4-chlorobenzyl)oxazole-4-carboxylate lies in its use as an intermediate in the synthesis of oxazolopyridine derivatives. These derivatives have shown potent anti-inflammatory and anticancer activities in preclinical studies. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain oxazolopyridine analogs derived from this compound exhibited selective inhibition of COX-2 enzymes, which are key targets in inflammation-related diseases.

In addition to its pharmaceutical applications, Ethyl 2-(4-chlorobenzyl)oxazole-4-carboxylate has also found utility in agrochemical research. Scientists have investigated its role as a precursor for herbicides and fungicides. The compound's ability to modulate plant growth hormones has been leveraged to develop eco-friendly agricultural solutions that minimize environmental impact while maintaining high efficacy.

The synthesis of Ethyl 2-(4-chlorobenzyl)oxazole-4-carboxylate typically involves a multi-step process that begins with the preparation of the oxazole ring. This is often achieved through cyclization reactions involving β-keto esters or related compounds. The introduction of the chlorobenzyl group is then carried out via nucleophilic aromatic substitution or other coupling reactions, depending on the specific conditions required for optimal yields.

From an analytical standpoint, Ethyl 2-(4-chlorobenzyl)oxazole-4-carboxylate can be characterized using a variety of techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide critical insights into the compound's molecular structure, purity, and stereochemistry, ensuring its suitability for downstream applications.

Looking ahead, the continued exploration of Ethyl 2-(4-chlorobenzyl)oxazole-4-carboxylate's properties is expected to unlock new opportunities in drug discovery and materials science. Its unique combination of structural features positions it as a valuable tool for researchers aiming to develop innovative solutions to pressing global challenges.